Cas no 169205-54-3 (Quinazoline, 4-(3-bromophenoxy)-)

• Product Name: Quinazoline, 4-(3-bromophenoxy)-
• CAS No: 169205-54-3
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• CID: 1350362
• PubChem ID: 5328018
• Update Time: 2025-04-20

Quinazoline, 4-(3-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-(3-bromophenoxy)-
• 4-(3-bromophenoxy)quinazoline
• DTXSID10416138
• 169205-54-3
• BDBM3268
• CHEMBL117710
• 4-Anilino quinazoline deriv. 19
• AKOS009152791

• Inchi： 1S/C14H9BrN2O/c15-10-4-3-5-11(8-10)18-14-12-6-1-2-7-13(12)16-9-17-14/h1-9H
• InChI Key： GHYKYLGHIXGESB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1=C2C=CC=CC2=NC=N1

Computed Properties

• Exact Mass: 299.98987
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01